Cas no 55090-57-8 (6-Methoxy-2-naphthalenecarboxylic acid phenyl ester)

6-Methoxy-2-naphthalenecarboxylic acid phenyl ester structure
55090-57-8 structure
Product Name:6-Methoxy-2-naphthalenecarboxylic acid phenyl ester
CAS No:55090-57-8
MF:C18H14O3
MW:278.301965236664
CID:2187907
Update Time:2023-08-05

6-Methoxy-2-naphthalenecarboxylic acid phenyl ester Chemical and Physical Properties

Names and Identifiers

    • 6-Methoxy-2-naphthalenecarboxylic acid phenyl ester
    • Inchi: 1S/C18H14O3/c1-20-17-10-9-13-11-15(8-7-14(13)12-17)18(19)21-16-5-3-2-4-6-16/h2-12H,1H3
    • InChI Key: XXLOFIMWPLUFRM-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2=CC(C(=O)OC3C=CC=CC=3)=CC=C2C=1

Computed Properties

  • Exact Mass: 278.094
  • Monoisotopic Mass: 278.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5
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